4-Hydroxy-2-(3-hydroxy-2,4-dimethoxyphenyl)-6-methoxy-1-benzofuran-3-carbaldehyde
Overview
Description
4-Hydroxy-2-(3-hydroxy-2,4-dimethoxyphenyl)-6-methoxy-1-benzofuran-3-carbaldehyde is a natural product found in Andira inermis with data available.
Scientific Research Applications
1. Role in Lignin Model Compounds Acidolysis
The compound's involvement in the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds has been documented. Specifically, it was found that the presence of the γ-hydroxymethyl group significantly influences the mechanism of the acidolysis process, highlighting the importance of structural features in these reactions (Yokoyama, 2015).
2. Synthesis of Vanillin
The compound is significantly involved in the synthesis process of vanillin, a key intermediate in the pharmaceutical, perfumery, and food flavoring industries. This illustrates its fundamental role in the synthesis of valuable chemical compounds (Tan Ju & Liao Xin, 2003).
3. Pharmacokinetics and Toxicology of New Psychoactive Substances
In the study of the pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances (NPS), benzofuran derivatives, including the compound , have been examined. The research aims to understand the health risks posed by these substances and to develop effective treatment guidelines based on clinical effects (Nugteren-van Lonkhuyzen et al., 2015).
4. Structural Features in Antimicrobial Agents
Benzofuran derivatives, like the compound under discussion, are recognized for their wide range of biological and pharmacological applications. These compounds, due to their unique structural features, are increasingly being used in the discovery of new drugs, especially antimicrobial agents, indicating the compound’s potential in medicinal chemistry (Hiremathad et al., 2015).
properties
Product Name |
4-Hydroxy-2-(3-hydroxy-2,4-dimethoxyphenyl)-6-methoxy-1-benzofuran-3-carbaldehyde |
|---|---|
Molecular Formula |
C18H16O7 |
Molecular Weight |
344.3 g/mol |
IUPAC Name |
4-hydroxy-2-(3-hydroxy-2,4-dimethoxyphenyl)-6-methoxy-1-benzofuran-3-carbaldehyde |
InChI |
InChI=1S/C18H16O7/c1-22-9-6-12(20)15-11(8-19)17(25-14(15)7-9)10-4-5-13(23-2)16(21)18(10)24-3/h4-8,20-21H,1-3H3 |
InChI Key |
XDUYDNPZEINTJY-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=C(C=C1)C2=C(C3=C(C=C(C=C3O2)OC)O)C=O)OC)O |
Canonical SMILES |
COC1=C(C(=C(C=C1)C2=C(C3=C(C=C(C=C3O2)OC)O)C=O)OC)O |
synonyms |
andinermal andinermal A andinermal C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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